Cas no 1805553-53-0 (3-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-carboxylic acid)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-carboxylic acid
• CAS No: 1805553-53-0
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4893315
• Update Time: 2025-05-27

3-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-carboxylic acid

• Inchi： 1S/C8H7F2IN2O2/c9-7(10)4-2-13-6(8(14)15)3(1-12)5(4)11/h2,7H,1,12H2,(H,14,15)
• InChI Key： NIULFYVMDNAXAA-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CN=C(C(=O)O)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: -1.4
• Topological Polar Surface Area: 76.2

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-carboxylic acid

Research Brief on 3-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-carboxylic acid (CAS: 1805553-53-0)

In recent years, the compound 3-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-carboxylic acid (CAS: 1805553-53-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features including an aminomethyl group, a difluoromethyl group, and an iodine substituent, has shown promising potential in various therapeutic applications. The presence of these functional groups makes it a versatile intermediate for the synthesis of more complex molecules, particularly in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 3-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-carboxylic acid, aiming to improve its yield and purity for large-scale production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. Researchers have also explored its reactivity under different conditions, which is crucial for its application in subsequent chemical transformations.

One of the key areas of interest is the compound's potential as a building block for the development of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of 3-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-carboxylic acid exhibit inhibitory activity against specific kinase targets, suggesting its utility in the design of targeted therapies.

In addition to its role in kinase inhibition, this compound has also been investigated for its antimicrobial properties. The difluoromethyl group, in particular, is known to enhance the bioavailability and metabolic stability of pharmaceutical agents, making it a valuable moiety in antimicrobial drug design. Recent findings indicate that certain analogs of 3-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-carboxylic acid display potent activity against a range of bacterial and fungal pathogens, highlighting its potential as a lead compound for new antimicrobial agents.

Despite these promising developments, challenges remain in the optimization of 3-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-carboxylic acid for clinical use. Issues such as solubility, stability, and toxicity need to be addressed through further research. Computational modeling and structure-activity relationship (SAR) studies are currently being conducted to identify modifications that could enhance the compound's pharmacological profile while minimizing adverse effects.

In conclusion, 3-(Aminomethyl)-5-(difluoromethyl)-4-iodopyridine-2-carboxylic acid represents a valuable scaffold in medicinal chemistry with diverse applications in drug discovery. Ongoing research efforts are expected to yield new insights into its mechanisms of action and therapeutic potential, paving the way for the development of innovative treatments for various diseases. The compound's unique structural features and biological activities make it a subject of continued interest in the chemical biology and pharmaceutical communities.